5-ethynyl-1,3-oxazole
Description
5-Ethynyl-1,3-oxazole is a heterocyclic compound with the molecular formula C5H3NO . It contains a five-membered ring with one nitrogen atom and one oxygen atom . This compound is part of a larger class of molecules known as oxazoles, which are present in various biological activities .
Synthesis Analysis
The synthesis of oxazoles, including this compound, often involves the Van Leusen Oxazole Synthesis . This method uses tosylmethylisocyanides (TosMICs) and aldehydes in a [3+2] cycloaddition reaction . The reaction is highly regioselective, allowing for the preparation of 5-substituted oxazoles .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring with one nitrogen atom and one oxygen atom . The ethynyl group is attached to the 5-position of the oxazole ring .Chemical Reactions Analysis
Oxazoles, including this compound, can undergo a variety of chemical reactions. For instance, they can be arylated at both the C-5 and C-2 positions . The choice of solvent can influence the regioselectivity of this reaction .Mechanism of Action
While the specific mechanism of action for 5-ethynyl-1,3-oxazole is not fully understood, oxazole derivatives have been shown to inhibit the activity of various enzymes, including cholinesterases and acetylcholinesterases. These enzymes are involved in the breakdown of neurotransmitters in the brain.
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethynyl-1,3-oxazole can be achieved through a two-step process involving the reaction of 2-bromo-2-propen-1-ol with ethyl oxalate followed by dehydrohalogenation of the resulting intermediate.", "Starting Materials": [ "2-bromo-2-propen-1-ol", "ethyl oxalate", "sodium ethoxide", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Reaction of 2-bromo-2-propen-1-ol with ethyl oxalate in the presence of sodium ethoxide to form ethyl 2-(2-bromo-2-propen-1-yloxy)oxalate.", "Step 2: Dehydrohalogenation of ethyl 2-(2-bromo-2-propen-1-yloxy)oxalate with sodium hydroxide in water and diethyl ether to yield 5-ethynyl-1,3-oxazole." ] } | |
CAS RN |
872122-50-4 |
Molecular Formula |
C5H3NO |
Molecular Weight |
93.1 |
Purity |
95 |
Origin of Product |
United States |
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